Cas no 4578-63-6 (4-tert-butyl-2-hydroxybenzoic acid)

• Product Name: 4-tert-butyl-2-hydroxybenzoic acid
• CAS No: 4578-63-6
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• MDL: MFCD16999904
• CID: 835669
• PubChem ID: 433024
• Update Time: 2025-04-19

4-tert-butyl-2-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(tert-Butyl)-2-hydroxybenzoic acid
• 4-tert-butyl-2-hydroxybenzoic acid
• Benzoic acid, 4-(1,1-dimethylethyl)-2-hydroxy-
• SCHEMBL342607
• EN300-171434
• CS-0005807
• 4-(tert-butyl)-2-hydroxybenzoicacid
• 4578-63-6
• DEZCCOKUEFEDGQ-UHFFFAOYSA-N
• MFCD16999904
• AKOS016007385
• 2-hydroxy-4-tert-butyl-benzoic Acid
• DB-367980
• DTXSID00330839
• 4-(1,1-dimethylethyl)-2-hydroxybenzoic acid
• MB25463
• AS-62008

• MDL： MFCD16999904
• Inchi： 1S/C11H14O3/c1-11(2,3)7-4-5-8(10(13)14)9(12)6-7/h4-6,12H,1-3H3,(H,13,14)
• InChI Key： DEZCCOKUEFEDGQ-UHFFFAOYSA-N
• SMILES： OC1=C(C(=O)O)C=CC(=C1)C(C)(C)C

Computed Properties

• Exact Mass: 194.09432
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.162±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 154-155 ºC
• Solubility: Very slightly soluble (0.23 g/l) (25 º C),
• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives